Cas no 1499362-17-2 (Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate)

Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate is a specialized heterocyclic compound featuring a triazole core functionalized with a sulfolane-derived moiety and a methyl ester group. Its unique structure combines the reactivity of the 1,2,4-triazole ring with the sulfone group's electron-withdrawing properties, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound is particularly valued for its potential in constructing pharmacologically active molecules, such as enzyme inhibitors or agrochemicals, due to its ability to modulate electronic and steric effects. The methyl ester enhances solubility and further derivatization opportunities, while the sulfolane group contributes to stability and conformational rigidity. Suitable for controlled reactions under mild conditions.
Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate structure
1499362-17-2 structure
Product Name:Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate
CAS No:1499362-17-2
MF:C8H11N3O4S
MW:245.255640268326
CID:6203514
PubChem ID:81667954
Update Time:2025-06-09

Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1499362-17-2
    • EN300-6499744
    • AKOS020248031
    • Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate
    • methyl 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-1,2,4-triazole-3-carboxylate
    • Inchi: 1S/C8H11N3O4S/c1-15-8(12)7-9-5-11(10-7)6-2-3-16(13,14)4-6/h5-6H,2-4H2,1H3
    • InChI Key: IVICPAOJHTVKAC-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1C=NC(C(=O)OC)=N1)(=O)=O

Computed Properties

  • Exact Mass: 245.04702701g/mol
  • Monoisotopic Mass: 245.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 99.5Ų

Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate Pricemore >>

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Additional information on Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate

Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate (CAS No. 1499362-17-2): A Comprehensive Overview

Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate, identified by its CAS number 1499362-17-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a dioxothiolane moiety linked to a 1,2,4-triazole ring, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis of Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate involves a series of well-defined chemical transformations that highlight the versatility of modern synthetic methodologies. The core structure of the compound is built around the triazole ring, which is a well-known scaffold in pharmaceuticals due to its ability to interact with biological targets in multiple ways. The incorporation of the dioxothiolane group introduces additional functionalization possibilities, allowing for the exploration of novel chemical entities with enhanced biological properties.

In recent years, there has been growing interest in the development of new heterocyclic compounds that exhibit potent pharmacological effects. The combination of the triazole and dioxothiolane moieties in Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate suggests potential applications in various therapeutic areas. For instance, triazole derivatives have been widely studied for their antifungal and antiviral properties, while dioxothiolane-containing compounds have shown promise in inhibiting certain enzymes involved in inflammatory responses.

The structural complexity of Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate presents both challenges and opportunities for medicinal chemists. The presence of multiple reactive sites allows for the introduction of various substituents that can modulate the biological activity of the molecule. This flexibility makes it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling techniques for drug discovery. These methods can be applied to Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate to predict its interactions with biological targets and assess its potential as a lead compound. Such computational approaches can significantly reduce the time and cost associated with experimental screening by identifying promising candidates with high accuracy.

The pharmacological profile of Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate is currently under investigation in several research laboratories. Preliminary studies have suggested that this compound may exhibit inhibitory activity against specific enzymes and receptors relevant to human health. These findings are particularly exciting as they open up new avenues for developing treatments against various diseases. Further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of this compound.

In conclusion, Methyl 1-(1,1-dioxothiolan-3-yl)-1,2,4-triazole-3-carboxylate (CAS No. 1499362-17-2) represents a fascinating example of how structural innovation can lead to the discovery of novel pharmacological entities. Its unique combination of functional groups and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.

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